Ilorasertib hydrochloride

• IUPAC Name: 1-[4-[4-amino-7-[1-(2-hydroxyethyl)pyrazol-4-yl]thieno[3,2-c]pyridin-3-yl]phenyl]-3-(3-fluorophenyl)urea;hydrochloride
• InChI: InChI=1S/C25H21FN6O2S.ClH/c26-17-2-1-3-19(10-17)31-25(34)30-18-6-4-15(5-7-18)21-14-35-23-20(12-28-24(27)22(21)23)16-11-29-32(13-16)8-9-33;/h1-7,10-14,33H,8-9H2,(H2,27,28)(H2,30,31,34);1H
• InChI Key: SUKMSIXFLFTNHO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)NC(=O)NC2=CC=C(C=C2)C3=CSC4=C3C(=NC=C4C5=CN(N=C5)CCO)N.Cl
• Molecular Formula: C25H22ClFN6O2S
• Molecular Weight: 525.0 g/mol

Description

It inhibits Aurora kinases A, B, and C, as well as other kinases such as RET tyrosine kinase, platelet-derived growth factor receptor beta, and Fms-like tyrosine kinase 1 . This compound has shown significant potential in preclinical and clinical studies for its antitumor activities.

Scientific Research Applications

ABT-348 (hydrochloride) has a wide range of scientific research applications, including:

Chemistry: Used as a tool compound to study kinase inhibition and signal transduction pathways.

Biology: Employed in cellular assays to investigate the effects of kinase inhibition on cell proliferation and apoptosis.

Medicine: Under investigation for its potential use in treating various cancers, including leukemia and solid tumors.

Industry: Utilized in the development of new therapeutic agents and as a reference compound in drug discovery

Mechanism of Action

ABT-348 (hydrochloride) exerts its effects by inhibiting multiple kinases, particularly Aurora kinases A, B, and C. These kinases play crucial roles in cell division and proliferation. By inhibiting these kinases, ABT-348 (hydrochloride) disrupts the cell cycle, leading to cell cycle arrest and apoptosis in cancer cells. The compound also inhibits other kinases involved in angiogenesis and tumor growth, further enhancing its antitumor activity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ABT-348 (hydrochloride) involves multiple steps, starting from the appropriate precursor moleculesThe reaction conditions typically involve the use of organic solvents, catalysts, and controlled temperatures to ensure high yield and purity .

Industrial Production Methods

Industrial production of ABT-348 (hydrochloride) follows similar synthetic routes but on a larger scale. The process is optimized for cost-effectiveness and efficiency, often involving continuous flow reactors and automated systems to maintain consistent quality and output. The final product is subjected to rigorous quality control measures to ensure its suitability for research and clinical applications .

Chemical Reactions Analysis

Types of Reactions

ABT-348 (hydrochloride) undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can modify certain functional groups within the molecule.

Substitution: Substitution reactions can introduce or replace functional groups, altering the compound’s properties.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various organic solvents. The conditions vary depending on the desired reaction, typically involving controlled temperatures and pH levels .

Major Products Formed

The major products formed from these reactions include various derivatives of ABT-348 (hydrochloride) with modified functional groups, which can exhibit different biological activities and properties .

Comparison with Similar Compounds

Similar Compounds

Tozasertib: Another Aurora kinase inhibitor with similar kinase inhibition profiles.

Barasertib: Targets Aurora kinases and has shown efficacy in preclinical cancer models.

Danusertib: Inhibits Aurora kinases and other kinases involved in cancer progression.

Uniqueness

ABT-348 (hydrochloride) is unique due to its broad kinase inhibition profile, targeting multiple kinases with high potency. This broad-spectrum activity makes it a valuable compound for studying various signaling pathways and developing new therapeutic strategies .

Synthesis routes and methods

Procedure details

N-(4-{4-amino-7-[1-(2-hydroxyethyl)-1H-pyrazol-4-yl]thieno[3,2-c]pyridin-3-yl}phenyl)-N′-(3-fluorophenyl)urea free base solid (27 mg) was suspended in 2-propanol (750 μL) at 40° C. with magnetic stirring. Hydrochloric acid (60 μL, 1 N) was diluted with 2-propanol (250 μL). Hydrochloric acid solution was then slowly added to the A-968660 free base suspension at 40° C. with magnetic stirring. Crystallization was observed shortly after the complete addition of the HCl solution. Solid was collected by centrifuge filtration.